Hydroxy(oxo)phosphanium Hydroxy(oxo)phosphanium H3PO2, a monobasic oxyacid, is also referred to as phosphinic acid. H3PO2 participates as a reducing agent for the conversion of aromatic and aliphatic diselenides to the corresponding selenols.
It undergoes oxidation in the presence of Ce(IV) and a strong acid to afford cerium(IV) hypophosphite complex ions.
Hypophosphorous acid is a phosphorus oxoacid and a powerful reducing agent with molecular formula H3PO2. Inorganic chemists refer to the free acid by this name (also as /HPA/), or the acceptable name of phosphinic acid. It is a colorless low-melting compound, which is soluble in water, dioxane, and alcohols. The formula for hypophosphorous acid is generally written H3PO2, but a more descriptive presentation is HOP(O)H2 which highlights its monoprotic character. Salts derived from this acid are called phosphinates (hypophosphites).
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CAS No.: 6303-21-5
VCID: VC20778275
InChI: InChI=1S/HO2P/c1-3-2/h3H/p+1
SMILES: O[PH+]=O
Molecular Formula: H2O2P+
Molecular Weight: 64.989 g/mol

Hydroxy(oxo)phosphanium

CAS No.: 6303-21-5

Cat. No.: VC20778275

Molecular Formula: H2O2P+

Molecular Weight: 64.989 g/mol

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Hydroxy(oxo)phosphanium - 6303-21-5

Specification

Description H3PO2, a monobasic oxyacid, is also referred to as phosphinic acid. H3PO2 participates as a reducing agent for the conversion of aromatic and aliphatic diselenides to the corresponding selenols.
It undergoes oxidation in the presence of Ce(IV) and a strong acid to afford cerium(IV) hypophosphite complex ions.
Hypophosphorous acid is a phosphorus oxoacid and a powerful reducing agent with molecular formula H3PO2. Inorganic chemists refer to the free acid by this name (also as /HPA/), or the acceptable name of phosphinic acid. It is a colorless low-melting compound, which is soluble in water, dioxane, and alcohols. The formula for hypophosphorous acid is generally written H3PO2, but a more descriptive presentation is HOP(O)H2 which highlights its monoprotic character. Salts derived from this acid are called phosphinates (hypophosphites).
CAS No. 6303-21-5
Molecular Formula H2O2P+
Molecular Weight 64.989 g/mol
IUPAC Name hydroxy(oxo)phosphanium
Standard InChI InChI=1S/HO2P/c1-3-2/h3H/p+1
Standard InChI Key GQZXNSPRSGFJLY-UHFFFAOYSA-N
SMILES O[PH+]=O
Canonical SMILES [H+].[O-]P=O

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